Cas no 2034329-41-2 (methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate)

• Product Name: methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate
• CAS No: 2034329-41-2
• MF: C₂₀H₁₈N₂O₅S₂
• MW: 430.497322559357
• CID: 6439974
• Update Time: 2025-05-30

methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate
• SUFAVKQDEAAAID-UHFFFAOYSA-N
• Benzoic acid, 4-[[2-[[2-hydroxy-2-(2-thienyl)-2-(3-thienyl)ethyl]amino]-2-oxoacetyl]amino]-, methyl ester

• Inchi： 1S/C20H18N2O5S2/c1-27-19(25)13-4-6-15(7-5-13)22-18(24)17(23)21-12-20(26,14-8-10-28-11-14)16-3-2-9-29-16/h2-11,26H,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key： SUFAVKQDEAAAID-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(NCC(O)(C2SC=CC=2)C2C=CSC=2)=O)=O)C=C1

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• pka: 11.06±0.70(Predicted)

Additional information on methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate

Methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate (CAS No. 2034329-41-2): A Comprehensive Overview

Methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate, identified by its CAS number 2034329-41-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including hydroxyl, thiophene rings, and carbamoyl functionalities, makes this compound a versatile candidate for further exploration in synthetic chemistry and biological studies.

The structural composition of Methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate is noteworthy for several reasons. The dual thiophene rings at the ethylcarbamoyl position introduce a unique electronic and steric environment, which can influence its interactions with biological targets. Additionally, the hydroxyl group and the benzoate moiety contribute to the molecule's solubility and reactivity, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Thiophene-based molecules have shown considerable promise in various pharmacological applications due to their ability to interact with biological macromolecules in a specific manner. The compound in question, Methyl 4-({2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcarbamoyl}formamido)benzoate, aligns with this trend by incorporating thiophene rings into its structure.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific therapeutic needs. For instance, the hydroxyl group can be used to form esters or ethers, while the thiophene rings can undergo various coupling reactions to introduce additional functional groups. These features make Methyl 4-({2-hydroxy-2-(thiophen-2-yl)}-